Cas no 2680856-51-1 (Benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate)
Benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28285119
- 2680856-51-1
- benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate
- Benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate
-
- Inchi: 1S/C15H19NO4/c17-9-13-8-16(15(6-7-15)11-20-13)14(18)19-10-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2
- InChI Key: FENBOJSUZZIHTF-UHFFFAOYSA-N
- SMILES: O1C(CO)CN(C(=O)OCC2C=CC=CC=2)C2(C1)CC2
Computed Properties
- Exact Mass: 277.13140809g/mol
- Monoisotopic Mass: 277.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59Ų
Benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28285119-0.05g |
benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate |
2680856-51-1 | 0.05g |
$1440.0 | 2023-05-25 | ||
| Enamine | EN300-28285119-0.1g |
benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate |
2680856-51-1 | 0.1g |
$1508.0 | 2023-05-25 | ||
| Enamine | EN300-28285119-0.25g |
benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate |
2680856-51-1 | 0.25g |
$1577.0 | 2023-05-25 | ||
| Enamine | EN300-28285119-0.5g |
benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate |
2680856-51-1 | 0.5g |
$1646.0 | 2023-05-25 | ||
| Enamine | EN300-28285119-1.0g |
benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate |
2680856-51-1 | 1g |
$1714.0 | 2023-05-25 | ||
| Enamine | EN300-28285119-2.5g |
benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate |
2680856-51-1 | 2.5g |
$3362.0 | 2023-05-25 | ||
| Enamine | EN300-28285119-5.0g |
benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate |
2680856-51-1 | 5g |
$4972.0 | 2023-05-25 | ||
| Enamine | EN300-28285119-10.0g |
benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate |
2680856-51-1 | 10g |
$7373.0 | 2023-05-25 |
Benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on Benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate
Comprehensive Overview of Benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate (CAS No. 2680856-51-1)
Benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate (CAS No. 2680856-51-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and potential applications in drug discovery. This compound belongs to the class of azaspirocyclic derivatives, which are increasingly explored for their role in modulating biological targets. Its molecular framework combines a benzyl carboxylate group with a hydroxymethyl substituent, making it a versatile intermediate for synthesizing bioactive molecules.
The spiro[2.5]octane core of this compound is particularly noteworthy, as it introduces conformational rigidity, a property highly valued in medicinal chemistry for improving binding affinity and metabolic stability. Researchers are actively investigating its potential in designing central nervous system (CNS) therapeutics, given the ability of azaspiro compounds to cross the blood-brain barrier. Recent studies have highlighted its utility in developing neuromodulators and enzyme inhibitors, aligning with the growing demand for precision medicine.
From a synthetic perspective, Benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate serves as a key building block for peptide mimetics and small-molecule libraries. Its hydroxymethyl group offers a handle for further functionalization, enabling the creation of diverse derivatives. This adaptability has made it a focal point in combinatorial chemistry, where rapid scaffold diversification is essential for high-throughput screening.
In the context of green chemistry, this compound’s synthesis has been optimized to minimize waste and reduce reliance on hazardous reagents, reflecting broader industry trends toward sustainability. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to confirm its purity and structural integrity, ensuring reproducibility in research applications.
The compound’s relevance extends to bioconjugation strategies, where its benzyl carboxylate moiety can be selectively modified to link with biomolecules. This feature is particularly valuable in proteomics and drug delivery systems, addressing contemporary challenges in targeted therapy. As interest in spirocyclic scaffolds grows, CAS No. 2680856-51-1 is poised to remain a critical tool for innovators in both academia and industry.
Emerging applications in catalysis and material science further underscore the versatility of this compound. For instance, its incorporation into metal-organic frameworks (MOFs) has been explored for gas storage and separation technologies. Such interdisciplinary potential aligns with the increasing convergence of chemistry and engineering in solving global challenges.
In summary, Benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate represents a multifaceted compound with broad utility across scientific disciplines. Its structural uniqueness, combined with evolving synthetic methodologies, positions it at the forefront of modern chemical research, offering answers to pressing questions in drug development and advanced materials.
2680856-51-1 (Benzyl 6-(hydroxymethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)